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Compound of Interest

Compound Name: 6-Methyl-3-heptyne

Cat. No.: B1616511 Get Quote

This document provides a concise technical summary of the core physicochemical properties of

6-Methyl-3-heptyne, a valuable building block in organic synthesis. The data herein is

compiled from verified chemical databases.

Chemical Identity and Molecular Weight
6-Methyl-3-heptyne is an alkyne with the chemical formula C₈H₁₄.[1][2][3][4] Its molecular

structure consists of a seven-carbon chain with a triple bond starting at the third carbon and a

methyl group attached to the sixth carbon.

The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. For 6-Methyl-3-heptyne, this is calculated as follows:

Carbon (C): 8 atoms × 12.011 amu/atom = 96.088 amu

Hydrogen (H): 14 atoms × 1.008 amu/atom = 14.112 amu

Total Molecular Weight: 96.088 amu + 14.112 amu = 110.20 amu

This value is consistent across multiple chemical databases.[2][3][5]

Core Data Summary
The fundamental properties of 6-Methyl-3-heptyne are summarized in the table below for

quick reference.
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Property Value Source(s)

Molecular Formula C₈H₁₄
PubChem, NIST,

ChemicalBook[1][2][4]

Molecular Weight 110.20 g/mol
Cheméo, ChemicalBook,

PubChem[2][3][4][5]

IUPAC Name 6-methylhept-3-yne PubChem[4]

CAS Registry Number 54050-92-9 NIST, ChemicalBook[1][2]

Canonical SMILES CCC#CCC(C)C PubChem, Cheméo[3][4]

InChI Key
UUWGRVSCFPICBP-

UHFFFAOYSA-N
NIST, PubChem[1][4]

Structural Representation
A visual representation of the molecule's structure is essential for understanding its chemical

reactivity and spatial arrangement.

Caption: 2D chemical structure of 6-Methyl-3-heptyne.

Disclaimer: This document provides calculated and reported data for a specific chemical

compound. Unlike complex biological molecules, simple organic compounds like 6-Methyl-3-
heptyne do not have associated signaling pathways. Experimental protocols would be specific

to a particular reaction or analysis (e.g., NMR, GC-MS, synthesis) and are beyond the scope of

a general data sheet on molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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